Cas no 124443-68-1 (1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate)

• Product Name: 1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate
• CAS No: 124443-68-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD02183584
• CID: 63726
• PubChem ID: 392870
• Update Time: 2025-06-08

1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate
• N-BOC-4-METHYL PIPERIDINECARBOXYLATE
• PIPERIDINE-1,4-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER 4-METHYL ESTER
• METHYL N-BOC-4-PIPERIDINECARBOXYLATE
• METHYL N-BOC-PIPERIDIN-4-CARBOXYLATE
• 1-N-BOC-4-PIPERIDINECARBOXYLIC ACID METHYL ESTER
• Methyl 1-N-Boc-4-piperidinecarboxylate
• Methyl 1-(tert-Butoxycarbonyl)-4-piperidinecarboxylate
• 1-(tert-Butyl) 4-methyl tetrahydro-1,4(2H)-pyridinedicarboxylate
• 1,4-Piperidinedicarboxylic acid, 1-(1,1-dimethylethyl) 4-methyl ester
• methyl 1-boc-piperidine-4-carboxylate
• Methyl 1-tert-butoxycarbonylpiperidine-4-carboxyla
• Methyl 1-tert-butoxycarbonylpiperidine-4-carboxylate
• N-Boc-Piperidine-4-carboxylic acid methyl ester
• 1-(tert-Butoxycarbonyl)-4-piperidinecarboxylic Acid Methyl Ester
• 1-Boc-4-piperidinecarboxylic Acid Methyl Ester
• 1-O-tert-butyl 4-O-methyl piperidine-
• Methyl 1-Boc-4-piperidinecarboxylate
• Methyl N-Boc-Piperidine-4-Carboxylate
• Piperidine-1,4-dicarboxylic Acid 1-tert-Butyl 4-Methyl Ester
• tert-Butyl methyl piperidine-1,4-dicarboxylate
• N-Boc- Piperidine-4-carboxylate
• Methyl-boc-piperidine-4-carboxylate
• N-Boc-Isonipecotic acid methyl ester
• MethylN-Boc-4-piperidinecarboxylateG
• N-BOC-Piperidine-4-carboxylicacidmethyl

• MDL： MFCD02183584
• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(15)13-7-5-9(6-8-13)10(14)16-4/h9H,5-8H2,1-4H3
• InChI Key： PTZNCCIULVXFIJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 243.14700

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.07
• Melting Point: 33.0 to 37.0 deg-C
• Boiling Point: 307.4°C at 760 mmHg
• Flash Point: 139.7°
• Refractive Index: 1.463
• PSA: 55.84000
• LogP: 1.74440

1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate

Comprehensive Overview of 1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate (CAS No. 124443-68-1): Properties, Applications, and Industry Insights

1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate (CAS No. 124443-68-1) is a specialized organic compound with a unique structural framework, combining a piperidine ring with tert-butyl and methyl ester functional groups. This molecule has garnered attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex syntheses. Its dicarboxylate moiety enables diverse chemical modifications, making it valuable for designing novel bioactive molecules. Researchers often explore its role in asymmetric catalysis and peptide mimetics, aligning with the growing demand for sustainable and efficient synthetic methodologies.

In recent years, the compound has been linked to advancements in green chemistry, a trending topic in scientific communities. With increasing searches for "biodegradable chemical intermediates" and "low-toxicity synthetic routes," 1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate offers a balance between reactivity and environmental compatibility. Its stability under mild conditions makes it suitable for flow chemistry applications, a technique gaining traction for scalable and waste-minimized production. Analytical studies highlight its compatibility with microwave-assisted synthesis, addressing industry demands for faster reaction times and energy efficiency.

The compound’s nomenclature often raises questions among chemists, particularly regarding its IUPAC naming conventions and steric effects induced by the tert-butyl group. Online forums frequently discuss its spectral data (e.g., NMR and IR peaks), reflecting user interest in characterization techniques. Additionally, its solubility profile in polar aprotic solvents like DMSO or acetonitrile is a common search query, underscoring practical handling considerations. Patent literature reveals its utility in prodrug development, especially for enhancing bioavailability—a hotspot in drug delivery research.

From a commercial perspective, suppliers emphasize high-purity grades (>98%) of CAS No. 124443-68-1 to meet rigorous GMP standards. The compound’s storage recommendations—typically under inert atmospheres at controlled temperatures—align with best practices for air-sensitive reagents. Its compatibility with transition-metal catalysts also positions it as a candidate for cross-coupling reactions, a sought-after transformation in medicinal chemistry. As regulatory pressures drive innovation toward safer alternatives, this piperidine derivative exemplifies how structural tweaks can reduce ecological footprints without compromising functionality.

Emerging applications include its use in polymeric materials for controlled-release formulations, resonating with the surge in searches for "smart materials in pharma." Computational studies modeling its conformational flexibility further validate its adaptability in molecular design. With the rise of AI-driven drug discovery, datasets featuring 1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate are increasingly curated to train algorithms for retrosynthetic planning. This intersection of traditional synthesis and digital tools highlights its relevance in modern R&D landscapes.

In summary, 1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate (CAS No. 124443-68-1) bridges fundamental chemistry and cutting-edge applications. Its multifaceted roles—from enabling atom-economical reactions to aiding high-throughput screening—reflect broader shifts toward precision and sustainability. As industries prioritize circular economy principles, this compound’s potential for recyclable byproducts and minimal waste generation positions it as a forward-thinking choice for next-generation chemical solutions.